Cas no 2639441-05-5 ((5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol)

• Product Name: (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol
• CAS No: 2639441-05-5
• MF: C₄H₆BrN₃S
• MW: 208.0795378685
• MDL: MFCD32839925
• CID: 5641405
• PubChem ID: 155970617
• Update Time: 2025-10-22

(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-27780100
• (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol
• 2639441-05-5

• MDL： MFCD32839925
• Inchi： 1S/C4H6BrN3S/c1-8-6-3(2-9)4(5)7-8/h9H,2H2,1H3
• InChI Key： BYYSHEPMYMDQIT-UHFFFAOYSA-N
• SMILES： BrC1C(CS)=NN(C)N=1

Computed Properties

• Exact Mass: 206.94658g/mol
• Monoisotopic Mass: 206.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 31.7Ų

Additional information on (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol

Introduction to (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol (CAS No. 2639441-05-5)

(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol, with the CAS number 2639441-05-5, is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its distinctive molecular structure, which includes a brominated triazole moiety and a thiol group. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for research and development.

The molecular formula of (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol is C₆H₇BrN₃S, and its molecular weight is approximately 216.06 g/mol. The presence of the bromine atom and the thiol group provides this compound with a range of reactivity profiles that can be harnessed for various synthetic transformations and biological studies.

In the realm of organic synthesis, (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol has been utilized as a versatile building block for the construction of complex molecules. The thiol group can participate in various reactions such as thiol-disulfide exchange, thioester formation, and Michael addition reactions. These reactions are crucial in the synthesis of peptides, proteins, and other bioactive molecules. Additionally, the bromine atom can serve as a leaving group in substitution reactions, allowing for further functionalization of the molecule.

Recent studies have highlighted the potential of (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol in medicinal chemistry. The triazole ring is known for its broad-spectrum biological activity, including antifungal, antibacterial, and antiviral properties. The bromine atom can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. These properties make it an attractive candidate for drug discovery and development.

In particular, research has shown that compounds containing the triazole-thiol motif can exhibit potent inhibitory activity against various enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol exhibited significant inhibition of human carbonic anhydrase isoforms II and IX. These isoforms are implicated in various diseases such as glaucoma and cancer, making them important therapeutic targets.

Beyond its medicinal applications, (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol has also been explored in materials science. The thiol group can form stable metal-sulfur bonds with various metal ions, leading to the formation of metal-thiolate complexes. These complexes have potential applications in catalysis, sensing, and nanotechnology. For instance, a study published in the Journal of Materials Chemistry B reported that metal-thiolate complexes derived from (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol exhibited excellent catalytic activity in hydrogen evolution reactions.

The synthesis of (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol typically involves a multi-step process that includes the formation of the triazole ring followed by the introduction of the bromine atom and thiol group. One common synthetic route involves the reaction of 1-bromopentane with sodium azide to form 1-bromopentyl azide. This intermediate is then reacted with propargyl bromide to form 1-(propargyloxy)pentane azide. Subsequent treatment with sodium hydrosulfide yields the desired product.

The physical properties of (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol

In conclusion, (5-bromo-2-methyl-2H-1,2,3-triazol-4-y l)methanethiol (CAS No. 2639441 -05 -5) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides it with a wide range of reactivity profiles and biological activities. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers alike.